Phosphinative cyclopropanation of allyl phosphates with lithium phosphides†

Chemical Communications Pub Date: 2020-08-31 DOI: 10.1039/D0CC04854B

Abstract

A new cyclopropanation reaction of allyl phosphates with lithium phosphides has been developed to give cyclopropylphosphines through the formation of both a C–P bond and a cyclopropane ring at the same time, and high selectivity toward cyclopropanation over allylic substitution has been realized by conducting the reaction in the presence of HMPA.

Graphical abstract: Phosphinative cyclopropanation of allyl phosphates with lithium phosphides
Phosphinative cyclopropanation of allyl phosphates with lithium phosphides†
Recommended Literature